Cas no 874459-62-8 ([4-(ethoxycarbonyl)-2-fluorophenyl]boronic acid)

• Product Name: [4-(ethoxycarbonyl)-2-fluorophenyl]boronic acid
• CAS No: 874459-62-8
• MF: C₉H₁₀BFO₄
• MW: 211.982706546783
• MDL: MFCD08458482
• CID: 828004
• PubChem ID: 46736808
• Update Time: 2025-08-05

[4-(ethoxycarbonyl)-2-fluorophenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-ethoxycarbonylphenylboronic acid
• (4-ethoxycarbonyl-2-fluorophenyl)boronic acid
• (4-ethoxycarbonyl-2-fluoro-phenyl)boronic acid
• 4-(ETHOXYCARBONYL)-2-FLUOROPHENYLBORONIC ACID
• [4-(ethoxycarbonyl)-2-fluorophenyl]boronic acid
• BS-24025
• MFCD08458482
• 2-FLUORO-4-ETHOXYCARBONYLPHENYLBORONICACID
• (4-(ethoxycarbonyl)-2-fluorophenyl)boronic acid
• DB-010427
• CS-0174622
• 874459-62-8
• I12360
• AKOS015838821
• SCHEMBL1358090
• DTXSID10673885

• MDL： MFCD08458482
• Inchi： 1S/C9H10BFO4/c1-2-15-9(12)6-3-4-7(10(13)14)8(11)5-6/h3-5,13-14H,2H2,1H3
• InChI Key： HBXIRLABZXFDAX-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(F)C(B(O)O)=CC=1)OCC

Computed Properties

• Exact Mass: 212.06600
• Monoisotopic Mass: 212.0656171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: -0.31780

[4-(ethoxycarbonyl)-2-fluorophenyl]boronic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters